Cas no 22440-38-6 (2-Naphthalenecarboxylic acid, 3,4-dihydro-)

• Product Name: 2-Naphthalenecarboxylic acid, 3,4-dihydro-
• CAS No: 22440-38-6
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 1410259
• PubChem ID: 582283
• Update Time: 2025-04-20

2-Naphthalenecarboxylic acid, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3,4-dihydro-
• 3,4-dihydronaphthalene-2-carboxylic acid
• SCHEMBL983738
• 22440-38-6
• 3,4-dihydro-2-naphthoic acid
• 3,4-Dihydro-.beta.-naphthoic acid
• AT23526
• DTXSID80342475
• 3,4-Dihydro-2-naphthalenecarboxylic acid #

• Inchi： 1S/C11H10O2/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h1-4,7H,5-6H2,(H,12,13)
• InChI Key： DQLKBRLDGQHWCJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3